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Abstract
N-Nitrosofolic acid, a nitrosamine derivative of folic acid, has garnered significant attention as a

potential impurity in pharmaceutical preparations and supplements. This technical guide

provides a comprehensive overview of the synthesis, characterization, and known biological

activities of N-Nitrosofolic acid. Detailed methodologies for its formation and analytical

characterization, primarily through liquid chromatography-tandem mass spectrometry (LC-

MS/MS), are presented. Furthermore, this document summarizes the current understanding of

its cytotoxic effects and potential carcinogenic properties, offering valuable insights for

researchers and professionals in drug development and quality control.

Introduction
Folic acid, a B-vitamin essential for numerous metabolic processes, can undergo nitrosation to

form N-Nitrosofolic acid. This conversion is a concern in the pharmaceutical industry as

nitrosamines are a class of compounds often associated with mutagenic and carcinogenic

properties. The presence of N-Nitrosofolic acid as an impurity in folic acid-containing products

necessitates robust analytical methods for its detection and quantification to ensure patient

safety.[1][2][3] This guide aims to provide a detailed technical resource on the synthesis,

characterization, and biological context of N-Nitrosofolic acid.
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Synthesis of N-Nitrosofolic Acid
The formation of N-Nitrosofolic acid typically occurs through the reaction of folic acid with a

nitrosating agent, such as sodium nitrite, under acidic conditions.[4] While detailed, publicly

available synthesis protocols are scarce, the general principle involves the nitrosation of the

secondary amine group in the p-aminobenzoylglutamate moiety of folic acid.

General Experimental Protocol
The following protocol is a generalized procedure based on the known reactivity of folic acid

with sodium nitrite:

Dissolution: Dissolve folic acid in a suitable aqueous acidic solution (e.g., dilute hydrochloric

acid or acetic acid) at a controlled, low temperature (typically 0-5 °C) with constant stirring.

Nitrosation: Slowly add a solution of sodium nitrite (NaNO₂) dropwise to the folic acid

solution. The molar ratio of sodium nitrite to folic acid is a critical parameter to control the

reaction.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Quenching: Once the reaction is complete, quench any excess nitrous acid by adding a

quenching agent like ammonium sulfamate or urea.

Isolation and Purification: The N-Nitrosofolic acid product can be isolated by precipitation,

followed by filtration and washing with cold water. Further purification may be achieved

through recrystallization or chromatographic techniques.

It is crucial to handle nitrosating agents and the resulting N-nitroso compounds with extreme

caution in a well-ventilated fume hood, as they are potentially carcinogenic.

Physicochemical Characterization
Accurate characterization of N-Nitrosofolic acid is essential for its identification and

quantification. The following table summarizes its key physicochemical properties.
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Property Value Reference(s)

Chemical Formula C₁₉H₁₈N₈O₇ [5][6][7]

Molecular Weight 470.40 g/mol [5][6][7]

CAS Number 29291-35-8 [5][7]

Appearance Off-White to Pale Yellow Solid [6]

Melting Point >165°C (decomposes) [6]

Solubility Soluble in Methanol [7]

Analytical Characterization
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the primary

analytical technique for the sensitive and selective determination of N-Nitrosofolic acid.[1][2]

LC-MS/MS Method for Quantification
A highly selective and sensitive LC-MS/MS method has been developed for the quantification

of N-Nitrosofolic acid in supplements.[1][2]

Sample Preparation:

Extraction of the sample with a solution of 0.1% ammonia in methanol (9:1, v/v).[1]

Use of an isotope-labeled internal standard, such as N-nitroso folic acid-d₄, is recommended

for accurate quantification.[1]

Chromatographic Conditions:

Mobile Phase A: 0.1% formic acid in deionized water.[1]

Mobile Phase B: Methanol.[1]

A gradient elution is typically employed to achieve optimal separation.

Mass Spectrometric Detection:
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Ionization Mode: Negative ion electrospray ionization (ESI-).[1]

Parameter Value Reference(s)

Linearity (R²) > 0.995 [1]

Accuracy (Recovery) 83-110% [1]

Precision (RSD) < 3% [1]

Limit of Detection (LOD)
4 µg/g (with respect to folic

acid)
[1]

| Limit of Quantification (LOQ) | 10 µg/g (with respect to folic acid) |[1] |

Biological Activity and Signaling Pathways
N-Nitrosofolic acid has demonstrated selective cytotoxicity in cancer cells, which is attributed to

its redox-active nature.[5]

Cytotoxicity
Mechanism: It is thought to induce oxidative stress and disrupt cellular redox homeostasis,

leading to apoptosis in tumor cells.[5] This is likely mediated through interactions with thiol-

containing proteins and the depletion of glutathione, resulting in the accumulation of reactive

oxygen species (ROS).[5]

In Vitro Studies: Dose-dependent inhibition of proliferation has been observed in human

leukemia (HL-60) and breast cancer (MCF-7) cells, with reported IC₅₀ values in the range of

10–20 µM.[5]

Carcinogenicity
Many N-nitroso compounds are known carcinogens.[8] N-Nitrosofolic acid is classified as a

questionable carcinogen with experimental neoplastigenic data.[8] However, a comprehensive

evaluation of its carcinogenicity in humans is not yet available.[9]
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Caption: Synthesis of N-Nitrosofolic Acid from Folic Acid.

Analytical Workflow
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Caption: Workflow for N-Nitrosofolic Acid Analysis.

Proposed Cytotoxicity Pathway
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Caption: Proposed Mechanism of N-Nitrosofolic Acid Cytotoxicity.

Conclusion
N-Nitrosofolic acid remains a compound of significant interest due to its potential presence in

pharmaceutical products and its associated toxicological risks. This guide has provided a

detailed overview of its synthesis, characterization, and biological activity. The development

and validation of sensitive analytical methods, such as LC-MS/MS, are paramount for the

quality control of folic acid-containing products. Further research into the long-term health

effects and the precise mechanisms of action of N-Nitrosofolic acid is warranted to fully

understand its impact on human health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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